Cas no 1518196-04-7 (2-2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid)

• Product Name: 2-2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid
• CAS No: 1518196-04-7
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5872240
• PubChem ID: 82559430
• Update Time: 2025-06-10

2-2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid
• EN300-19039340
• 2-[2-(3-acetamidophenyl)-1H-imidazol-1-yl]acetic acid
• 1518196-04-7

• Inchi： 1S/C13H13N3O3/c1-9(17)15-11-4-2-3-10(7-11)13-14-5-6-16(13)8-12(18)19/h2-7H,8H2,1H3,(H,15,17)(H,18,19)
• InChI Key： IVXFGLCXVTYEEA-UHFFFAOYSA-N
• SMILES： OC(CN1C=CN=C1C1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid

2-(3-Acetamidophenyl)-1H-imidazol-1-ylacetic Acid: A Comprehensive Overview

The compound 2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid, also identified by the CAS number 1518196-04-7, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates an imidazole ring, a phenyl group substituted with an acetamide moiety, and a carboxylic acid group, making it a unique candidate for exploring its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in drug discovery. The imidazole ring is known for its ability to form hydrogen bonds and act as a π-electron donor or acceptor, which enhances its binding affinity to various biological targets. In the case of 2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid, the presence of the acetamide group on the phenyl ring introduces additional hydrogen bonding capabilities, further enhancing its potential as a bioactive molecule. This makes it a promising candidate for targeting enzymes, receptors, or other therapeutic targets in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its potential role in anticancer therapy. Studies have shown that certain imidazole derivatives exhibit selective cytotoxicity against cancer cells without significantly affecting normal cells. The carboxylic acid group in this molecule could play a critical role in modulating its acidity and solubility, which are essential properties for drug delivery and bioavailability. Researchers are actively investigating how this compound interacts with key oncogenic pathways, such as those involving protein kinases or transcription factors, to determine its efficacy as a chemotherapeutic agent.

In addition to its therapeutic potential, 2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid has also been explored for its anti-inflammatory properties. Inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and metabolic syndromes. The molecule's ability to inhibit pro-inflammatory cytokines or modulate immune responses could make it a valuable addition to the arsenal of anti-inflammatory agents. Recent studies have focused on optimizing the compound's stability and bioavailability to enhance its therapeutic index.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the formation of the imidazole ring through cyclization reactions and the subsequent introduction of the acetamide group via acetylation. Researchers are continuously refining these synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale studies and potential clinical trials.

Another area of interest is the biological evaluation of this compound. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in cell proliferation and apoptosis. For instance, experiments using various cancer cell lines have shown that 2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid can induce apoptosis by activating caspase enzymes or inhibiting anti-apoptotic proteins like Bcl-2. These findings underscore its potential as a targeted therapy for cancers resistant to conventional treatments.

Furthermore, this compound has shown promise in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and neuronal death. The molecule's antioxidant properties and ability to scavenge free radicals make it a candidate for protecting neurons from oxidative damage. Ongoing research is exploring its effects on mitochondrial function and synaptic plasticity to determine its suitability as a neuroprotective agent.

In conclusion, 2-(3-acetamidophenyl)-1H-imidazol-1-ylacetic acid (CAS No: 1518196-04-7) is a versatile compound with immense potential in drug discovery and development. Its unique structure endows it with diverse biological activities, making it a valuable tool in combating diseases such as cancer, inflammation, and neurodegenerative disorders. As research progresses, further insights into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application.